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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Bromovinyl)trimethylsilane is a versatile bifunctional reagent utilized in a variety of organic
syntheses. Its utility is derived from the presence of both a vinyl bromide and a trimethylsilyl
group, allowing for sequential and site-selective reactions. This guide provides a
comprehensive overview of the stability of (2-Bromovinyl)trimethylsilane, including
recommended storage conditions, potential degradation pathways, and general protocols for
stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of (2-Bromovinyl)trimethylsilane is
presented in Table 1.
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Property Value

Molecular Formula CsH11BrSi

Molecular Weight 179.13 g/mol

Appearance Colorless liquid

Boiling Point 50-51 °C at 52 mmHg
Density 1.167 g/mL at 25 °C
Refractive Index n20/D 1.466

Flash Point 29 °C (84.2 °F) - closed cup

Stability and Storage

(2-Bromovinyl)trimethylsilane is a flammable liquid and is sensitive to several environmental
factors. Proper storage is crucial to maintain its integrity and prevent degradation.

Recommended Storage Conditions

For optimal stability, (2-Bromovinyl)trimethylsilane should be stored under the conditions
outlined in Table 2.

Parameter Recommendation

Temperature Cool, typically 2-8°C.

Under an inert atmosphere (e.g., argon or
Atmosphere nitrogen) to prevent oxidation and reaction with

atmospheric moisture.

Light Protected from light.
) In a dry environment, as the compound is
Moisture ] -
moisture-sensitive.
Container In a tightly sealed, appropriate container.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b178746?utm_src=pdf-body
https://www.benchchem.com/product/b178746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incompatible Materials

Contact with the following materials should be avoided to prevent vigorous reactions and

decomposition:

o Strong Oxidizing Agents: Can lead to violent reactions.

e Strong Acids and Bases: Can promote decomposition and hydrolysis.
o Water/Moisture: Leads to hydrolysis of the trimethylsilyl group.

Potential Degradation Pathways

While specific kinetic studies on the degradation of (2-Bromovinyl)trimethylsilane are not
readily available in the public domain, potential degradation pathways can be inferred from the
chemical nature of vinylsilanes and brominated organic compounds.

Hydrolysis

The silicon-carbon bond in vinylsilanes is susceptible to cleavage under certain conditions,
particularly in the presence of acid or base. The trimethylsilyl group can be hydrolyzed to form
trimethylsilanol and the corresponding vinyl bromide.

(2-Bromovinyl)trimethylsilane Trimethylsilanol

Hydrolysis

T e N Vinyl bromide
(Acid or Base Catalyst)

Click to download full resolution via product page

Caption: Proposed hydrolytic degradation of (2-Bromovinyl)trimethylsilane.

Thermal Decomposition
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As a brominated organic compound, (2-Bromovinyl)trimethylsilane is expected to undergo
thermal decomposition at elevated temperatures. While the exact decomposition products are
not documented, thermal degradation of similar compounds is known to produce hazardous
substances.[1][2][3][4][5]

(2-Bromovinyl)trimethylsilane High Temperature

Decomposition Products
(e.g., HBr, Brominated hydrocarbons,
Silicon-containing species)

Click to download full resolution via product page

Caption: General pathway for thermal decomposition.

Reactivity in Synthetic Chemistry

The stability of (2-Bromovinyl)trimethylsilane is sufficient for its application in various cross-
coupling reactions, which speaks to its robustness under specific catalytic conditions.

e Suzuki-Miyaura Coupling: This compound can patrticipate in palladium-catalyzed cross-
coupling reactions with boronic acids or their derivatives.[6][7][8][9][10] The vinyl bromide
moiety is the reactive site in this transformation.

« Stille Coupling: It is also a suitable substrate for Stille couplings, reacting with
organostannanes in the presence of a palladium catalyst.[11][12][13]

The successful use of (2-Bromovinyl)trimethylsilane in these reactions indicates that it is
stable under the typically anhydrous and often basic conditions employed, for the duration of
the reaction.
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Experimental Protocols for Stability Assessment

While specific, validated stability-indicating methods for (2-Bromovinyl)trimethylsilane are not
published, a general approach for assessing its stability can be designed based on established
guidelines for chemical substances.[14][15][16]

General Workflow for a Stability Study
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Define Storage Conditions
(e.g., Long-term, Accelerated)

l

Select Batches of
(2-Bromovinyl)trimethylsilane

:

Define Testing Time Points

'

Place Samples in
Stability Chambers

Testing &iAnalysis

Withdraw Samples at
Defined Time Points

'

Perform Analytical Tests
(Purity, Impurities, Appearance)

l

Record and Analyze Data

Evaliation

Compare Results to
Initial Time Point and Specifications

'

Determine Shelf-Life or
Re-test Period

Click to download full resolution via product page

Caption: General workflow for a chemical stability study.
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Accelerated Stability Testing Protocol (Example)

Objective: To assess the short-term stability of (2-Bromovinyl)trimethylsilane under elevated
temperature and humidity to predict its long-term stability.

Materials:

Multiple batches of (2-Bromovinyl)trimethylsilane

Inert gas (Argon or Nitrogen)

Amber glass vials with Teflon-lined caps

Stability chambers

Gas Chromatography (GC) system with a suitable column and detector (e.g., FID or MS)

Karl Fischer titrator for moisture content analysis

Methodology:

Sample Preparation: Aliquot samples of (2-Bromovinyl)trimethylsilane from each batch
into clean, dry amber glass vials. Purge the headspace with an inert gas before sealing.

« Initial Analysis (T=0): Analyze samples from each batch for initial purity (by GC), appearance,
and moisture content.

o Storage Conditions: Place the vials in a stability chamber under accelerated conditions, for
example, 40 °C £ 2 °C/ 75% RH £ 5% RH.[17]

o Testing Schedule: Withdraw samples for analysis at specified time points, for instance, 1, 3,
and 6 months.[14]

e Analysis: At each time point, analyze the samples for:

o Appearance: Visual inspection for color change or formation of precipitates.

o Purity Assay: Quantitative GC analysis to determine the percentage of the active
substance.
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o Degradation Products: GC-MS analysis to identify and quantify any degradation products.

o Moisture Content: Karl Fischer titration.

o Data Evaluation: Compare the results at each time point to the initial data. A significant
change, such as a notable decrease in purity or the formation of significant degradation
products, would indicate instability under these conditions.

Conclusion

(2-Bromovinyl)trimethylsilane is a valuable synthetic reagent that requires careful handling
and storage to ensure its stability. While it is stable enough for use in various chemical
transformations, it is sensitive to moisture, light, heat, and incompatible materials. The primary
degradation pathways are likely hydrolysis and thermal decomposition. For critical applications,
especially in drug development and manufacturing, it is highly recommended to perform
dedicated stability studies under conditions relevant to its intended use and storage to establish
a reliable shelf-life and ensure consistent quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.youtube.com/watch?v=l5LRdwZRT6E
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://m.youtube.com/watch?v=VqJOx-BM46w
https://www.organicreactions.org/pubchapter/the-stille-reaction/
https://www.organic-chemistry.org/namedreactions/stille-coupling.shtm
https://en.wikipedia.org/wiki/Stille_reaction
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www3.paho.org/hq/dmdocuments/2008/6_Annex_5_report_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858995/
https://www.benchchem.com/product/b178746#stability-of-2-bromovinyl-trimethylsilane
https://www.benchchem.com/product/b178746#stability-of-2-bromovinyl-trimethylsilane
https://www.benchchem.com/product/b178746#stability-of-2-bromovinyl-trimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

